939055-18-2

5-Fluoro-N-(2-(4-(2-Oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)piperidin-1-yl)ethyl)-1H-indole-2-carboxamide

In Stock

• CAS RN:
• 939055-18-2

• Formula:
• C23H24FN5O2

• InChI:
• InChI=1S/C23H24FN5O2/c24-16-5-6-18-15(13-16)14-20(26-18)22(30)25-9-12-28-10-7-17(8-11-28)29-21-4-2-1-3-19(21)27-23(29)31/h1-6,13-14,17,26H,7-12H2,(H,25,30)(H,27,31)

• InChIKey:
• LHABRXRGDLASIH-UHFFFAOYSA-N

• Isoforms of phospholipase D (PLD) cleave the head group from phospholipids, releasing the second messenger phosphatidic acid (PA), which can produce changes in Ras activation, cell spreading, stress fiber formation, chemotaxis, and membrane vesicle trafficking. FIPI is a derivative of halopemide which potently inhibits both PLD1 (IC50 = 25 nM) and PLD2 (IC50 = 20 nM). It also prevents PLD regulation of F-actin cytoskeleton reorganization, cell spreading, and chemotaxis. FIPI has good pharmacokinetic parameters in rats, with a half-life greater than five hours, a Cmax that, at 363 nM, is greater than 10-fold the IC50 versus PLD2, and bioavailability of 18%.2
  FIPI is a potent and selective phospholipase D inhibitor. FIPI attenuate mercury-induced lipid signaling leading to protection against cytotoxicity in aortic endothelial cells. FIPI rapidly blocks in vivo PA production ...

FIPI hydrochloride

• CAS RN:
• 1781834-93-2; 939055-18-2

• Formula:
• C23H25ClFN5O2

• InChI:
• InChI=1S/C23H24FN5O2.ClH/c24-16-5-6-18-15(13-16)14-20(26-18)22(30)25-9-12-28-10-7-17(8-11-28)29-21-4-2-1-3-19(21)27-23(29)31;/h1-6,13-14,17,26H,7-12H2,(H,25,30)(H,27,31);1H

• InChIKey:
• BNMQCDOCYPGJJD-UHFFFAOYSA-N

• FIPI hydrochloride is a useful research compound. Its molecular formula is C23H25ClFN5O2 and its molecular weight is 457.93. The purity is usually 95%.